(Z)-3-(3-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid

• IUPAC Name: 3-[3-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoic acid
• InChI: InChI=1S/C21H18N2O5S2/c1-28-16-7-5-13(6-8-16)11-17-19(25)23(21(29)30-17)10-9-18(24)22-15-4-2-3-14(12-15)20(26)27/h2-8,11-12H,9-10H2,1H3,(H,22,24)(H,26,27)/b17-11-
• InChI Key: MQSLIGKXNJPGNP-BOPFTXTBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC(=C3)C(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C21H18N2O5S2
• Molecular Weight: 442.5 g/mol

Description

(Z)-3-(3-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid is a useful research compound. Its molecular formula is C21H18N2O5S2 and its molecular weight is 442.5. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(3-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(3-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Potential

Research on derivatives of thiazolidinones, including compounds similar to (Z)-3-(3-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid, has shown significant antimicrobial and anticancer properties. For instance, a study synthesized a series of 4-thiazolidinone derivatives and evaluated their antimicrobial and anticancer potentials. The findings indicated that these compounds, particularly those with 4-methoxyphenyl groups, demonstrated notable activity against microbial agents and cancer cell lines, highlighting their therapeutic potential in antimicrobial and anticancer applications (Deep et al., 2016).

Supramolecular Structures

Another study focused on the supramolecular structures of thioxothiazolidin-4-ones, including a derivative with a 4-methoxybenzylidene group. This research provided insights into the hydrogen bonding patterns and molecular arrangements of these compounds, which is crucial for understanding their biological activity and potential therapeutic applications (Delgado et al., 2005).

Photodynamic Therapy for Cancer Treatment

Compounds related to (Z)-3-(3-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid have also been studied for their applications in photodynamic therapy (PDT) for cancer treatment. A study synthesized new zinc phthalocyanine derivatives, showing high singlet oxygen quantum yield and potential as Type II photosensitizers, which are crucial for PDT in cancer treatment (Pişkin et al., 2020).

Antifungal Properties

Research on thioxothiazolidin-4-ones has also indicated potential antifungal properties. A study explored the reaction of thioxothiazolidinones with various thiols, leading to compounds with potential fungicidal activities. These findings suggest applications in agriculture or as antifungal pharmaceuticals (Nagase, 1974).